![molecular formula C21H23NO2 B1385255 N-[2-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine CAS No. 1040682-63-0](/img/structure/B1385255.png)
N-[2-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine
Overview
Description
N-[2-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine, also known as NBE-1, is an organic compound of the aromatic amine family. It is an important building block for organic synthesis, with a wide range of applications in the chemical, pharmaceutical, and biomedical industries. In particular, NBE-1 has been used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs, anti-inflammatory drugs, and antifungal drugs. NBE-1 has also been used in the synthesis of a variety of other compounds, such as dyes and pigments, plasticizers, and surfactants.
Scientific Research Applications
Oxidation and Dioxygenation Reactions : Naphthalene dioxygenase from Pseudomonas sp. can oxidize toluene to benzyl alcohol and benzaldehyde. This process involves benzylic monooxygenation and dioxygen-dependent alcohol oxidation. Similar reactions are catalyzed by cytochrome P-450, suggesting potential applications in biodegradation and bioremediation (Lee & Gibson, 1996).
Agonist at Alpha 1-Adrenoceptors : Compounds similar to N-[2-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine, such as 1,2,3,4-Tetrahydro-8-methoxy-5-(methylthio)-2-naphthalenamine, have been identified as potent and selective agonists at alpha 1-adrenoceptors. This suggests potential therapeutic applications in modulating adrenergic receptors (Rm & Hieble, 1983).
Antibacterial Activity : Certain derivatives of naphthalene, including N-((6-Bromine-2-methoxylquinoline-3-yl)benzyl)-3-morpholine-N-(naphthalene-1-yl)propionamide, have shown promising antibacterial activity. This indicates the potential of such compounds in the development of new antibacterial agents (Cai Zhi, 2010).
Chemosensor Applications : Schiff base N-benzyl-(3-hydroxy-2-naphthalene) demonstrates efficient through space intramolecular photoinduced electron transfer (PET), making it a potential candidate for fluorescence chemosensors for transition metal ions (Paul, Mahanta, Singh, & Guchhait, 2011).
Inhibitory Activity Against Lipoxygenase : Derivatives like 2-Benzyl-1-naphthol, structurally related to this compound, have been identified as potent inhibitors of 5-lipoxygenase, suggesting their use in developing anti-inflammatory drugs (Batt et al., 1990).
properties
IUPAC Name |
N-[[2-(2-ethoxyethoxy)phenyl]methyl]naphthalen-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO2/c1-2-23-14-15-24-21-13-6-4-9-18(21)16-22-20-12-7-10-17-8-3-5-11-19(17)20/h3-13,22H,2,14-16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFXCAQCUJRDJJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOC1=CC=CC=C1CNC2=CC=CC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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